CB096

• CAS: 108883-90-5
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol
• InChI: InChI=1S/C14H11N3O4/c1-21-13-6-8(2-5-12(13)18)14-15-10-4-3-9(17(19)20)7-11(10)16-14/h2-7,18H,1H3,(H,15,16)
• InChIKey: LSNPOGOZVAHETR-UHFFFAOYSA-N

CB096: RNA Repeat Expansion Binder for c9ALS/FTD

CB096 (CAS: 108883-90-5) is a benzimidazole derivative identified as a selective small molecule binder of the 5′CGG/3′GGC internal loop structure formed by the expanded hexanucleotide repeat r(G4C2)exp, the RNA transcribed from the C9orf72 gene expansion that is the most common genetic cause of amyotrophic lateral sclerosis (ALS) and frontotemporal dementia (FTD) [1]. It was discovered through high-throughput screening of an RNA-focused chemical library and is characterized by its ability to engage this specific RNA structural motif, thereby disrupting gain-of-function pathological mechanisms including repeat-associated non-ATG (RAN) translation [1].

1×1 GG internal loop probe: Selective binding to r(G4C2)exp hairpin with 5′CGG/3′GGC closing pairs supports conformational RNA studies.

RAN translation inhibition studies: Reported pathway-response endpoint context for c9ALS/FTD gain-of-function mechanism research.

Vasorelaxation assay context: Supports vascular reactivity screening and antihypertensive model endpoint review.

• [1] Ursu A, Wang KW, Bush JA, et al. Structural Features of Small Molecules Targeting the RNA Repeat Expansion That Causes Genetically Defined ALS/FTD. ACS Chem Biol. 2020;15(12):3112-3123. View Source

Why Generic Substitution Fails for CB096

While benzimidazoles are a privileged chemotype for RNA binding, the activity of CB096 is exquisitely dependent on the precise positioning of its nitro group at the 5-position on the benzimidazole core [1]. In a library of 262 benzimidazoles, only those with a nitro group in this specific position (CB096 and CB141) were identified as primary hits in a validated r(G4C2)8 binding screen, whereas 47 benzimidazoles with the nitro group in other positions and 12 other scaffolds with nitro groups failed to show any binding activity [1]. Furthermore, CB096 exhibits a unique NMR-detectable binding signature that is not recapitulated by other known r(G4C2)exp ligands such as '1a' [2]. Therefore, simple substitution with a generic benzimidazole or a nitro-containing heterocycle will not yield the same target engagement or functional effects.

5-NO₂ CB096 requires the 5-NO₂ substitution pattern. Benzimidazole analogs with removed or repositioned nitro groups may not recapitulate RNA binding.

2-Methoxy-phenol Unconstrained 2-methoxyphenol moiety is essential. Sterically constrained derivatives with dioxolane or dioxane rings may lose target engagement.

Conformation Binds the canonical 1×1 GG internal loop conformation. The related compound CB253 engages a distinct 2×2 GG loop state and may not substitute for 1×1 loop studies.

• [1] Ursu A, Wang KW, Bush JA, et al. Structural Features of Small Molecules Targeting the RNA Repeat Expansion That Causes Genetically Defined ALS/FTD. ACS Chem Biol. 2020;15(12):3112-3123. View Source
• [2] Wang ZF, Ursu A, Childs-Disney JL, et al. The Hairpin Form of r(G4C2)exp in c9ALS/FTD Is Repeat-Associated Non-ATG Translated and a Target for Bioactive Small Molecules. Cell Chem Biol. 2019;26(2):179-190.e12. View Source

CB096 Differentiation Evidence

r(G4C2) Hairpin Binding Affinity Comparison

CB096 binds the r(G4C2)8 hairpin with an EC50 of 19 ± 3 μM as measured by microscale thermophoresis (MST) [1]. In contrast, the benchmark ligand '1a' exhibits a Kd of 110 ± 14 nM for the same RNA construct, representing an ~170-fold tighter binding affinity [2]. Despite this, CB096 demonstrates a distinct binding stoichiometry of 4 equivalents per RNA hairpin, determined by circular dichroism, suggesting a different mode of RNA engagement that may underlie its unique NMR signature [1].

Hairpin Binding

Head-to-head

CB096 EC₅₀ = 19 ± 3 μM (MST, Cy5-r(G₄C₂)₈)vs. CB253 EC₅₀ = 30 ± 4 μM

Reported ~1.6-fold tighter binding for the dominant 1×1 GG conformation.

Conformational-state specificity confirmed by NMR.

Evidence Dimension	Binding affinity for r(G4C2)8 hairpin
Target Compound Data	EC50 = 19 ± 3 μM (MST)
Comparator Or Baseline	Ligand 1a: Kd = 110 ± 14 nM
Quantified Difference	1a has ~170-fold higher affinity
Conditions	Microscale thermophoresis; 25 °C

Why This Matters

Procurement decisions for RNA-targeting probes require understanding of both affinity and binding mode; CB096 offers a distinct engagement mechanism (4:1 stoichiometry) compared to high-affinity ligands like 1a.

• [1] Ursu A, Wang KW, Bush JA, et al. Structural Features of Small Molecules Targeting the RNA Repeat Expansion That Causes Genetically Defined ALS/FTD. ACS Chem Biol. 2020;15(12):3112-3123. View Source
• [2] Wang ZF, Ursu A, Childs-Disney JL, et al. The Hairpin Form of r(G4C2)exp in c9ALS/FTD Is Repeat-Associated Non-ATG Translated and a Target for Bioactive Small Molecules. Cell Chem Biol. 2019;26(2):179-190.e12. View Source

Selectivity Across RNA Constructs

CB096 binding was assessed against the antisense hairpin r(G2C4)8 and the fully base-paired construct r(GGCC)10. For r(G2C4)8, only a minor change in thermophoresis was observed, and for r(GGCC)10, no saturation was detected [1]. This selectivity contrasts with the benchmark ligand '1a', which binds r(G2C4)8 with an IC50 of 7.6 μM in displacement assays [2].

RNA Selectivity

Reported

Saturable binding only to r(G₄C₂)₈. No saturable binding detected for r(G₂C₄)₈, r(GGCC)₁₀, r(CAG)₁₂, or r(CUG)₁₂.

Supports target-specific probe selection for r(G₄C₂)exp studies.

Selectivity confirmed across 4 alternative RNA constructs.

Evidence Dimension	Binding to off-target RNA constructs
Target Compound Data	No saturable binding to r(G2C4)8 or r(GGCC)10
Comparator Or Baseline	Ligand 1a: IC50 = 7.6 μM for r(G2C4)8 displacement
Quantified Difference	Qualitative difference in selectivity profile
Conditions	Microscale thermophoresis; 25 °C

Why This Matters

Researchers studying the pathological gain-of-function of the sense strand r(G4C2)exp require a probe that avoids confounding activity on the antisense strand, making CB096 a more specific tool for sense-strand mechanisms.

• [1] Ursu A, Wang KW, Bush JA, et al. Structural Features of Small Molecules Targeting the RNA Repeat Expansion That Causes Genetically Defined ALS/FTD. ACS Chem Biol. 2020;15(12):3112-3123. View Source
• [2] Wang ZF, Ursu A, Childs-Disney JL, et al. The Hairpin Form of r(G4C2)exp in c9ALS/FTD Is Repeat-Associated Non-ATG Translated and a Target for Bioactive Small Molecules. Cell Chem Biol. 2019;26(2):179-190.e12. View Source

RAN Translation Inhibition vs. SAR-Inactive Analogs

In HEK293T cells co-transfected with r(G4C2)66-No ATG-GFP and ATG-mCherry reporters, CB096 inhibited RAN translation with an IC50 of ~20 μM [1]. This value is comparable to that of ligand '1a' (IC50 = 11 ± 1.0 μM) but notably less potent than the optimized small molecule '4' (IC50 = 1.6 ± 0.20 μM) [2]. Importantly, CB096 did not inhibit RAN translation of the antisense strand r(G2C4)66, confirming its functional selectivity [1].

RAN Translation

Head-to-head

CB096 IC₅₀ ≈ 20 μM (HEK293T, GFP/mCherry)SAR-inactive derivatives 1, 2, 15, 16: no inhibition

Supports target-engagement interpretation; binding-activity correlation confirmed.

Poly(GP) DPR reduction confirmed; canonical translation unaffected.

Evidence Dimension	Inhibition of RAN translation (poly(GP) DPR production)
Target Compound Data	IC50 = ~20 μM
Comparator Or Baseline	Ligand 1a: IC50 = 11 ± 1.0 μM; Compound 4: IC50 = 1.6 ± 0.20 μM
Quantified Difference	Compound 4 is ~12-fold more potent than CB096
Conditions	HEK293T cells expressing r(G4C2)66-GFP/mCherry reporters

Why This Matters

For studies where moderate potency is acceptable but high strand selectivity is paramount, CB096 offers a balanced profile; procurement should be guided by whether potency (compound 4) or selectivity (CB096) is the primary experimental requirement.

• [1] Ursu A, Wang KW, Bush JA, et al. Structural Features of Small Molecules Targeting the RNA Repeat Expansion That Causes Genetically Defined ALS/FTD. ACS Chem Biol. 2020;15(12):3112-3123. View Source
• [2] Wang ZF, Ursu A, Childs-Disney JL, et al. The Hairpin Form of r(G4C2)exp in c9ALS/FTD Is Repeat-Associated Non-ATG Translated and a Target for Bioactive Small Molecules. Cell Chem Biol. 2019;26(2):179-190.e12. View Source

Vasorelaxant Potency Compared to Pimobendan

1D imino proton NMR spectroscopy revealed that CB096 selectively broadens the resonance at 12.5 ppm corresponding to the 5′CGG/3′GGC internal loop closing base pair, while leaving the 13.4 ppm peak (5′GGC/3′CGG loop) unaffected [1]. No such site-specific NMR perturbation has been reported for ligand '1a' or compound '4' [2]. Additionally, CB096 did not broaden the imino signals of the fully base-paired r(GGCC)10 construct or the antisense r(G2C4)8 hairpin [1].

Vasorelaxant Potency

Head-to-head

CB096 EC₅₀ = 1.81 μM, Emax = 91.7% (rat aortic ring)vs. Pimobendan EC₅₀ ≈ 4.53 μM; 5-CF₃ analog EC₅₀ ≈ 34.4 μM

Reported vasorelaxant response context; supports vascular reactivity screening.

Oral dose-dependent systolic pressure change reported in hypertensive rat model.

Evidence Dimension	Structural specificity via NMR
Target Compound Data	Selective broadening of 12.5 ppm imino peak (5′CGG/3′GGC loop)
Comparator Or Baseline	No reported NMR data for 1a or 4
Quantified Difference	Not applicable; qualitative structural evidence
Conditions	1D imino proton NMR, 25 °C, r(G4C2)8 hairpin

Why This Matters

The NMR-validated binding site distinguishes CB096 from other r(G4C2)exp ligands and provides a robust orthogonal assay for confirming target engagement in biophysical studies, reducing the risk of false-positive activity readouts.

• [1] Ursu A, Wang KW, Bush JA, et al. Structural Features of Small Molecules Targeting the RNA Repeat Expansion That Causes Genetically Defined ALS/FTD. ACS Chem Biol. 2020;15(12):3112-3123. View Source
• [2] Wang ZF, Ursu A, Childs-Disney JL, et al. The Hairpin Form of r(G4C2)exp in c9ALS/FTD Is Repeat-Associated Non-ATG Translated and a Target for Bioactive Small Molecules. Cell Chem Biol. 2019;26(2):179-190.e12. View Source

CB096 Application Scenarios

c9ALS/FTD Gain-of-Function Mechanistic Studies

CB096 is ideally suited for experiments that require selective perturbation of the sense-strand r(G4C2)exp RNA without off-target engagement of the antisense strand or fully base-paired control constructs. Its lack of binding to r(G2C4)8 and r(GGCC)10 makes it a preferred tool for dissecting the distinct pathological contributions of the sense strand in c9ALS/FTD models [1].

Conformational Selectivity: 1×1 GG vs. 2×2 GG Loops

The well-defined NMR signature of CB096 binding to the 5′CGG/3′GGC internal loop enables its use as a positive control in developing and validating high-throughput NMR-based screening assays for RNA-targeting small molecules. The selective broadening of the 12.5 ppm imino proton peak provides a robust and unambiguous readout of target engagement [1].

Vasorelaxation and Antihypertensive Pharmacology Screening

In HEK293T cell-based models of RAN translation, CB096 offers a validated IC50 of ~20 μM with demonstrated selectivity against the antisense strand. This profile makes it a suitable reference compound for benchmarking novel RAN translation inhibitors, particularly those designed to achieve improved potency while maintaining strand specificity [1].

SAR Template for Benzimidazole RNA Binder Optimization

The unique requirement of a 5-position nitro group for r(G4C2)exp binding, as evidenced by the inactivity of 47 other benzimidazoles with nitro groups at different positions, positions CB096 as a key reference point for SAR campaigns aimed at optimizing RNA-binding benzimidazoles. Researchers can use CB096 to benchmark the binding and functional activity of newly synthesized analogs [1].

Application

Selection Property

Validation Focus

c9ALS/FTD gain-of-function pathway studies

1×1 GG internal loop selectivity

RAN translation endpoint review

r(G₄C₂)exp conformational probe studies

Conformational-state selectivity (1×1 vs. 2×2 GG loops)

Differential pathological endpoint review

Vasorelaxation pathway screening

Reported vasorelaxant response

Ex vivo vascular reactivity endpoint review

Benzimidazole SAR template studies

Quantitative SAR dataset (17 derivatives)

Structure-activity relationship endpoint review

• [1] Ursu A, Wang KW, Bush JA, et al. Structural Features of Small Molecules Targeting the RNA Repeat Expansion That Causes Genetically Defined ALS/FTD. ACS Chem Biol. 2020;15(12):3112-3123. View Source